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Compound of Interest

Compound Name: N-(2-Heptyl)aniline

Cat. No.: B3356673 Get Quote

Disclaimer: Publicly available scientific literature and patent databases do not contain specific

examples of the application of N-(2-Heptyl)aniline in dye manufacturing. The following

application notes and protocols are therefore a projection based on the well-documented use of

other N-alkylanilines as coupling components in the synthesis of azo dyes. The experimental

data provided is illustrative and based on typical values for analogous dyes.

Introduction
N-alkylanilines are a significant class of coupling components used in the synthesis of azo

dyes. The alkyl group on the nitrogen atom can influence the final dye's properties, such as its

color, solubility, and affinity for different textile fibers. While common N-alkylanilines like N-

methylaniline and N-ethylaniline are widely used, the introduction of a longer, branched alkyl

chain such as a 2-heptyl group in N-(2-Heptyl)aniline offers potential for developing dyes with

specific characteristics. The heptyl group is expected to enhance the dye's hydrophobicity,

making it particularly suitable as a disperse dye for synthetic fibers like polyester.

Azo dyes are synthesized through a two-step process: diazotization of a primary aromatic

amine followed by an azo coupling reaction with an electron-rich coupling component, in this

case, N-(2-Heptyl)aniline.[1] The general reaction involves the formation of a diazonium salt

from an aromatic amine, which then acts as an electrophile, attacking the electron-rich aromatic

ring of the N-alkylaniline to form the azo compound.[1][2]
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Potential Applications:

Disperse Dyes for Synthetic Fibers: Due to the increased lipophilicity from the heptyl group,

dyes derived from N-(2-Heptyl)aniline are anticipated to be highly suitable for dyeing

hydrophobic fibers such as polyester, nylon, and acrylics. Disperse dyes are non-ionic and

have low water solubility, which allows them to diffuse into the amorphous regions of these

fibers under high-temperature dyeing conditions.

Solvent Dyes: The enhanced solubility in organic solvents would make these dyes

candidates for use as solvent dyes in applications like inks, plastics, and lacquers.

Specialty Colorants: The specific steric and electronic effects of the 2-heptyl group might

lead to unique shades and improved fastness properties, creating opportunities for specialty

colorants in niche markets.

Expected Properties of Derived Dyes:

Color: The color of the resulting azo dye will depend on the diazo component used in the

synthesis. Typically, coupling with N-alkylanilines can produce a range of colors from yellow

to red and blue.

Solubility: Low solubility in water and good solubility in organic solvents are expected.

Fastness: The large alkyl group may improve the sublimation fastness of the dye on

polyester, a critical property for modern textile processing. Light and wash fastness would

need to be experimentally determined but are expected to be comparable to other disperse

dyes.[3]

Quantitative Data Summary
The following table presents hypothetical quantitative data for a disperse dye synthesized from

4-nitroaniline and N-(2-Heptyl)aniline. These values are estimates based on data for similar

azo disperse dyes.
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Property Projected Value

Molecular Formula C₁₉H₂₄N₄O₂

Molecular Weight 352.42 g/mol

Absorption Maximum (λmax) 480 - 520 nm (in THF)

Molar Absorptivity (ε) 25,000 - 35,000 L mol⁻¹ cm⁻¹

Light Fastness (ISO 105-B02) 5 - 6

Wash Fastness (ISO 105-C06) 4 - 5

Sublimation Fastness (ISO 105-P01) 4 - 5

Experimental Protocols
Protocol 1: Synthesis of a Hypothetical Disperse Red Azo Dye

This protocol describes the synthesis of a disperse red azo dye by the diazotization of 4-

nitroaniline and subsequent coupling with N-(2-Heptyl)aniline.

Materials:

4-Nitroaniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

N-(2-Heptyl)aniline

Glacial Acetic Acid

Sodium Acetate

Methanol

Ice
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Distilled Water

Procedure:

Diazotization of 4-Nitroaniline:

In a 250 mL beaker, add 1.38 g (0.01 mol) of 4-nitroaniline to 10 mL of water and 3 mL of

concentrated hydrochloric acid.

Stir the mixture to form a fine suspension and cool to 0-5 °C in an ice bath.

Slowly add a solution of 0.72 g (0.0105 mol) of sodium nitrite in 5 mL of water, keeping the

temperature below 5 °C.

Stir the mixture for 30 minutes at this temperature. The formation of a clear solution of the

diazonium salt should be observed.

Preparation of the Coupling Component Solution:

In a separate 500 mL beaker, dissolve 1.91 g (0.01 mol) of N-(2-Heptyl)aniline in 20 mL

of glacial acetic acid.

Cool this solution to 0-5 °C in an ice bath.

Azo Coupling Reaction:

Slowly add the cold diazonium salt solution to the cold solution of N-(2-Heptyl)aniline with

vigorous stirring.

Maintain the temperature at 0-5 °C throughout the addition.

After the addition is complete, add a solution of 5 g of sodium acetate in 20 mL of water to

adjust the pH to 4-5.

Continue stirring the reaction mixture in the ice bath for 2 hours. A colored precipitate of

the azo dye will form.

Isolation and Purification:
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Filter the precipitated dye using a Buchner funnel and wash with cold water until the filtrate

is neutral.

Recrystallize the crude dye from a suitable solvent such as methanol or ethanol to obtain

the pure product.

Dry the purified dye in a vacuum oven at 60 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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